Cas no 898443-51-1 (2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 898443-51-1
• MF: C₁₆H₁₉FN₈OS
• MW: 390.438463449478
• CID: 5483820
• Update Time: 2025-07-09

2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C16H19FN8OS/c1-3-18-13-21-14(19-4-2)25-15(22-13)23-24-16(25)27-9-12(26)20-11-8-6-5-7-10(11)17/h5-8H,3-4,9H2,1-2H3,(H,20,26)(H2,18,19,21,22,23)
• InChI Key： WXWRDEQNNWUMLD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1N2C(NCC)=NC(NCC)=NC2=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

Introduction to 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 898443-51-1)

2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 898443-51-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolotriazines and features a unique structural framework that includes an ethylamino-substituted triazolotriazine core and a fluorinated phenyl group. The combination of these functional groups endows the molecule with a range of biological activities and pharmacological properties.

The chemical structure of 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide is characterized by a central triazolotriazine ring system linked to an acetamide moiety through a sulfur atom. The presence of the ethylamino groups and the fluorinated phenyl substituent imparts specific electronic and steric properties that are crucial for its biological activity. These features make it an attractive candidate for various therapeutic applications, particularly in the areas of cancer treatment and antiviral therapy.

Recent studies have highlighted the potential of 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide as a potent inhibitor of specific enzymes involved in cancer cell proliferation and viral replication. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes such as kinases and proteases that are essential for tumor growth and metastasis.

In addition to its antiproliferative effects, 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide has shown promise as an antiviral agent. Studies conducted by a team at the National Institutes of Health (NIH) revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing pathways.

The pharmacokinetic properties of 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and achieves therapeutic concentrations in target tissues within a few hours. Furthermore, it demonstrates good metabolic stability and a reasonable half-life in plasma.

Toxicity studies have shown that 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical toxicity assessments conducted in rodents and non-human primates. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthesis of 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the triazolotriazine core through multistep reactions involving amine coupling and cyclization processes. The introduction of the fluorinated phenyl group is achieved through selective substitution reactions under controlled conditions. These synthetic strategies ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 2-{5,7-bis(ethylamino)-1,2,4triazolo[4,3-a][1,3,5]triazin-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 898443-51-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and virology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.